Cas no 28834-98-2 (4,5,6,7-tetrafluoro-3-methyl-1H-Indole)

4,5,6,7-tetrafluoro-3-methyl-1H-Indole structure
28834-98-2 structure
Product Name:4,5,6,7-tetrafluoro-3-methyl-1H-Indole
CAS No:28834-98-2
MF:C9H5F4N
MW:203.13631606102
CID:1110390
PubChem ID:15584720
Update Time:2025-04-20

4,5,6,7-tetrafluoro-3-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-tetrafluoro-3-methyl-1H-Indole
    • DTXSID30575059
    • 4,5,6,7-tetrafluor-3-methyl-1H-indole
    • 28834-98-2
    • SCHEMBL12225807
    • 4,5,6,7-tetrafluoroskatole
    • Inchi: 1S/C9H5F4N/c1-3-2-14-9-4(3)5(10)6(11)7(12)8(9)13/h2,14H,1H3
    • InChI Key: DMMPXYIWWNSUFY-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C2=C1C(C)=CN2)F)F)F

Computed Properties

  • Exact Mass: 203.03585
  • Monoisotopic Mass: 203.03581181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79
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